Cas no 153212-75-0 (6-Hydroxytaxol)

• Product Name: 6-Hydroxytaxol
• CAS No: 153212-75-0
• MF: C₄₇H₅₁NO₁₅
• MW: 869.905555009842
• CID: 65312
• PubChem ID: 10056458
• Update Time: 2025-06-15

6-Hydroxytaxol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxytaxol
• 6-ALPHA-HYDROXY PACLITAXEL
• 6a-Hydroxy Paclitaxel
• 6a-Hydroxy Taxo
• 6a-Hydroxy Taxol
• 6alpha-Hydroxytaxol
• 6-Hydroxypaclitaxel
• 6α-Hydroxy Paclitaxel
• Benzenepropanoicacid, b-(benzoylamino)-a-hydroxy-,6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-3,4,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-ylester, [2aR-[2aa,3a,4b,4ab,6b,9a(aR*,bS*),11a,12a,12aa,12ba]]-
• 7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete,benzenepropanoic acid deriv.
• 6-Hydroxylpaclitaxel
• C086219
• βS-(benzoylamino)-αR-hydroxy-(2aR,3S,4R,4aS,6R,9S,11S,12S,12aR,12bS,)-6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydr
• 6alpha-Hydroxy Paclitaxel (~90per cent)
• CHEBI:63859
• [(1S,2S,3R,4S,7R,8S,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,8,9-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• CS-0090637
• CHEMBL3911312
• (2alpha,5beta,6alpha,7beta,10beta,13alpha)-4,10-diacetoxy-13-{[(2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoyl]oxy}-1,6,7-trihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
• 6alpha-hydroxypaclitaxel
• A-Hydroxy Paclitaxel
• BDBM224812
• J-008992
• HY-125348
• 6.alpha.-hydroxy Paclitaxel
• 6 alpha -Hydroxy Paclitaxel
• 6.ALPHA.-HYDROXYPACLITAXEL
• beta-(Benzoylamino)-alpha-hydroxybenzenepropanoic acid 6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-3,4,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl
• 6-hydroxy-taxol
• 153212-75-0
• AKOS025294583
• UNII-P97L07N47V
• 6alpha-Hydroxy Paclitaxel
• Q27132865
• 6.ALPHA.-HYDROXYTAXOL
• US9333197, 6alpha-Hydroxypaclitaxel
• 6
• MS-31610
• Benzenepropanoic acid, beta-(benzoylamino)-alpha-hydroxy-, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-3,4,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca(3,4)benz(1,2-b)oxet-9-yl e
• P97L07N47V
• 6?-Hydroxy Paclitaxel (~90%)
• 6a-Hydroxypaclitaxel
• 6a-Hydroxytaxol
• 6α-Hydroxy Paclitaxel (>90%)
• G91388
• DA-49952

• Inchi： 1S/C47H51NO15/c1-24-30(61-43(57)33(51)32(27-16-10-7-11-17-27)48-41(55)28-18-12-8-13-19-28)22-47(58)40(62-42(56)29-20-14-9-15-21-29)36-45(6,38(54)35(60-25(2)49)31(24)44(47,4)5)37(53)34(52)39-46(36,23-59-39)63-26(3)50/h7-21,30,32-37,39-40,51-53,58H,22-23H2,1-6H3,(H,48,55)/t30-,32-,33+,34-,35+,36-,37-,39+,40-,45-,46+,47+/m0/s1
• InChI Key： NDCWHEDPSFRTDA-FJMWQILYSA-N
• SMILES： O1C[C@@]2([C@H]1[C@H]([C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC([C@@H]([C@H](C1C=CC=CC=1)NC(C1C=CC=CC=1)=O)O)=O)OC(C)=O)=O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 869.32600
• Monoisotopic Mass: 869.32586992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 63
• Rotatable Bond Count: 15
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 242Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.43
• Melting Point: 177-180°C
• Boiling Point: 979.829 °C at 760 mmHg
• Flash Point: 979.829 °C at 760 mmHg
• Refractive Index: 1.646
• PSA: 241.52000
• LogP: 3.09740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives

Additional information on 6-Hydroxytaxol

Recent Advances in the Study of 6-Hydroxytaxol (153212-75-0): A Promising Derivative in Cancer Therapeutics

The compound 6-Hydroxytaxol (CAS: 153212-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a derivative of the well-known anticancer agent paclitaxel. This research brief aims to synthesize the latest findings on 6-Hydroxytaxol, focusing on its synthesis, mechanism of action, and therapeutic applications. The compound, structurally similar to paclitaxel, exhibits enhanced solubility and reduced toxicity, making it a promising candidate for further clinical development.

Recent studies have highlighted the synthesis of 6-Hydroxytaxol through semi-synthetic pathways, leveraging modifications to the taxane core structure. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in large-scale production. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound, ensuring its structural integrity and pharmacological consistency.

In vitro and in vivo studies have demonstrated that 6-Hydroxytaxol retains the microtubule-stabilizing properties of paclitaxel while exhibiting a distinct pharmacokinetic profile. Notably, its hydroxyl group at the 6-position enhances water solubility, which may translate to improved bioavailability and reduced side effects in clinical settings. Preclinical trials in murine models have shown promising results, with 6-Hydroxytaxol effectively inhibiting tumor growth in breast and ovarian cancer models, with a favorable safety profile compared to its parent compound.

Further investigations into the mechanism of action reveal that 6-Hydroxytaxol induces apoptosis in cancer cells through the activation of caspase-dependent pathways and disruption of mitochondrial membrane potential. These findings suggest a multifaceted approach to cytotoxicity, which could potentially overcome resistance mechanisms observed in some paclitaxel-resistant cell lines. Additionally, combination therapy studies with other chemotherapeutic agents are underway, exploring synergistic effects that could enhance therapeutic outcomes.

Despite these advancements, challenges remain in the clinical translation of 6-Hydroxytaxol. Issues such as optimal dosing regimens, long-term toxicity, and formulation stability need to be addressed. However, the compound's unique properties and promising preclinical data position it as a strong candidate for further investigation. Future research directions may include the development of targeted delivery systems, such as nanoparticle-based formulations, to further enhance its efficacy and reduce off-target effects.

In conclusion, 6-Hydroxytaxol (153212-75-0) represents a significant advancement in the field of taxane-based cancer therapeutics. Its improved solubility, reduced toxicity, and potent anticancer activity make it a compelling subject for ongoing research. As the scientific community continues to explore its full potential, 6-Hydroxytaxol may soon emerge as a valuable addition to the arsenal of chemotherapeutic agents, offering new hope for patients with resistant or refractory cancers.